Cas no 2413874-79-8 (Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• CAS No: 2413874-79-8
• MF: C₁₇H₃₄N₂O₃
• MW: 314.463465213776
• CID: 5674356
• PubChem ID: 165770537
• Update Time: 2025-10-28

Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• 2413874-79-8
• EN300-26665611
• Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

• Inchi： 1S/C17H34N2O3/c1-8-13-11-19(15(20)22-16(3,4)5)14(9-2)10-18(13)12-17(6,7)21/h13-14,21H,8-12H2,1-7H3
• InChI Key： SWARZTPFYQXLDF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1CC(CC)N(C(=O)OC(C)(C)C)CC1CC

Computed Properties

• Exact Mass: 314.25694295g/mol
• Monoisotopic Mass: 314.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53Ų

Additional information on Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

Tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

The compound tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No: 2413874-79-8) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its complex molecular structure, which includes a piperazine ring substituted with various groups, including a tert-butyl carboxylate moiety and a hydroxypivalyl group. The combination of these functional groups makes this compound unique and valuable for its potential in drug design and development.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems where efficient absorption and bioavailability are critical. Furthermore, the hydroxypivalyl group introduces hydroxyl functionality, which can participate in hydrogen bonding interactions, potentially improving the compound's solubility and stability.

The synthesis of tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, it has been utilized in the development of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The piperazine ring serves as a versatile scaffold for attaching various substituents, enabling the creation of compounds with diverse pharmacological profiles.

Moreover, the tert-butyl carboxylate group has been found to enhance the pharmacokinetic properties of the molecule by prolonging its half-life and reducing clearance rates. This makes it an attractive candidate for long-term therapeutic applications. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific molecular targets without significant toxicity profiles.

From a structural perspective, the compound's diethyl substitution on the piperazine ring contributes to its conformational flexibility, allowing it to adopt various orientations that are favorable for binding to target proteins. The hydroxypivalyl group further enhances this flexibility while introducing additional steric bulk that can improve selectivity towards specific binding sites.

In conclusion, tert-butyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers aiming to design novel therapeutics with improved efficacy and safety profiles.